Cas no 2649084-87-5 (2-(1-isocyanatocyclopropyl)-1,3-thiazole)

• Product Name: 2-(1-isocyanatocyclopropyl)-1,3-thiazole
• CAS No: 2649084-87-5
• MF: C₇H₆N₂OS
• MW: 166.200339794159
• CID: 5996481
• PubChem ID: 165617789
• Update Time: 2025-10-29

2-(1-isocyanatocyclopropyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(1-isocyanatocyclopropyl)-1,3-thiazole
• EN300-1802112
• 2649084-87-5

• Inchi： 1S/C7H6N2OS/c10-5-9-7(1-2-7)6-8-3-4-11-6/h3-4H,1-2H2
• InChI Key： ATBSXZBHZKEUCZ-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1(CC1)N=C=O

Computed Properties

• Exact Mass: 166.02008399g/mol
• Monoisotopic Mass: 166.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.6Ų

Additional information on 2-(1-isocyanatocyclopropyl)-1,3-thiazole

2-(1-Isocyanatocyclopropyl)-1,3-thiazole: A Comprehensive Overview

The compound with CAS No. 2649084-87-5, commonly referred to as 2-(1-isocyanatocyclopropyl)-1,3-thiazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a thiazole ring with an isocyanato group attached to a cyclopropane moiety. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a well-known structural motif in various pharmaceutical and agrochemical agents. The presence of the isocyanato group further enhances its reactivity and functional versatility.

Recent studies have highlighted the potential of 2-(1-isocyanatocyclopropyl)-1,3-thiazole as a building block in the synthesis of advanced materials. Researchers have explored its ability to participate in click chemistry reactions, particularly in the formation of robust covalent networks. The cyclopropane ring, known for its high strain energy, serves as an excellent platform for strain-driven reactivity. This property makes the compound highly valuable in the development of stimuli-responsive materials and self-healing polymers.

In terms of synthesis, 2-(1-isocyanatocyclopropyl)-1,3-thiazole can be prepared via a variety of routes, including nucleophilic substitution and cycloaddition reactions. One notable method involves the reaction of 1-isocyanatocyclopropane with thioamides under specific conditions to form the thiazole ring. This approach has been optimized to achieve high yields and selectivity, making it suitable for large-scale production.

The applications of this compound are diverse and expanding rapidly. In the pharmaceutical industry, it has been investigated as a potential lead compound for drug development due to its ability to modulate key biological targets. For instance, studies have shown that derivatives of 2-(1-isocyanatocyclopropyl)-1,3-thiazole exhibit promising anti-inflammatory and anticancer activities. Additionally, in the field of catalysis, this compound has been used as a ligand in transition metal complexes, enhancing their catalytic efficiency in various reactions.

From an environmental perspective, 2-(1-isocyanatocyclopropyl)-1,3-thiazole has been studied for its biodegradability and eco-friendly properties. Researchers have found that under certain conditions, the compound can undergo enzymatic degradation, making it a more sustainable option compared to traditional synthetic materials.

In conclusion, 2-(1-isocyanatocyclopropyl)-1,3-thiazole (CAS No. 2649084-87-5) is a versatile and intriguing molecule with applications spanning multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, positioning it as a key player in the development of next-generation materials and therapeutic agents.